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For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosane, a straight-chain saturated hydrocarbon with the chemical formula Cz20Haz, is a
significant member of the alkane series.[1][2][3][4] As a primary constituent of paraffin wax, it is
a colorless, waxy solid at room temperature.[1][2][4] Its well-defined physical and chemical
properties, coupled with its straightforward molecular structure, make it a valuable compound
for a range of scientific and industrial applications, including thermal energy storage and as a
standard in analytical chemistry.[1][5][6] This guide provides a comprehensive overview of the
core chemical properties and reactivity of eicosane, supported by quantitative data,
experimental methodologies, and visual diagrams to facilitate a deeper understanding for
researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties

The fundamental physicochemical properties of eicosane are summarized in the table below,
providing a clear reference for its behavior under various conditions.
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Property Value Source(s)
Molecular Formula C20Ha2 [112171181
Molecular Weight 282.55 g/mol [21I5][71181[9]
Colorless, waxy crystals or
Appearance ] ] ] [11[2][4][10]
white crystalline solid
Odor Odorless [2][9][10]
. _ 36-38 °C (97-100 °F; 309-311
Melting Point [1112114]
K)
Boiling Point 343.1 °C (649.5 °F; 616.2 K) [1112114]
Density 0.7886 g/cm? at 20 °C [1107111]
Flash Point >110 °C (>230 °F) [71[9]
Water Solubility Insoluble (<1 mg/mL at 25°C) [7191[12]
Soluble in nonpolar solvents
like hexane, benzene, and
Solubility in Organic Solvents toluene.[9][12][13] Slightly [9][12][13][14]
soluble in acetone and
chloroform.[9]
Vapor Density 9.75 (relative to air) [71[9][10]
Vapor Pressure <0.001 hPa at 25 °C [O1[11]
Heat of Combustion 1.332 x 10* kJ/mol [15]

Reactivity Profile

As a saturated alkane, eicosane is characterized by its relatively low reactivity under standard

conditions.[5][7] Its C-C and C-H bonds are strong and nonpolar, making it resistant to attack

by most common reagents.[1] However, under specific conditions, eicosane will undergo

characteristic reactions of alkanes.

Combustion
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In the presence of excess oxygen and an ignition source, eicosane undergoes complete
combustion to produce carbon dioxide and water, releasing a significant amount of energy.[7]
[16] This exothermic reaction is characteristic of all hydrocarbons and is the basis for their use
as fuels.

The balanced chemical equation for the complete combustion of eicosane is:

2 C20Ha2 (s) + 61 O2 (g) — 40 COz2 (g) + 42 H20 (g)[16]

2 C20H42 (s) 40 CO2 (g)

61 02 (g) 42 H20 (g)

Click to download full resolution via product page

Caption: Complete combustion of eicosane.

Halogenation

Eicosane can react with halogens, such as chlorine (Clz) and bromine (Brz), in the presence of
ultraviolet (UV) light or high temperatures.[1][6][17][18] This is a free-radical substitution
reaction where one or more hydrogen atoms are replaced by halogen atoms.[17][18][19] The
reaction proceeds via a chain mechanism involving initiation, propagation, and termination
steps.[17][19] The reaction with fluorine is typically explosive, while iodine is generally
unreactive.[18][20]

A general representation of the monosubstitution of eicosane with a halogen (Xz2) is:
C20Ha2 + X2 --(UV light or heat)--> C20Ha1X + HX

Multiple substitutions can also occur, leading to a mixture of halogenated products.[17][18]

Experimental Protocols
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Determination of Melting Point

The melting point of eicosane can be accurately determined using a capillary melting point
apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered, dry eicosane is packed into a
capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range, and the temperature at which the entire solid has turned into
a clear liquid is recorded as the end of the melting range. For pure substances like
eicosane, this range should be narrow.

Sample Preparation:
Pack capillary tube

!

Apparatus Setup:
Place tube in apparatus

!

Controlled Heating

!

Observation:
Record melting range
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Caption: Experimental workflow for melting point determination.

Determination of Solubility

The solubility of eicosane in various solvents can be determined by the equilibrium saturation
method.

Methodology:

Supersaturation: An excess amount of eicosane is added to a known volume of the solvent
in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure equilibrium is reached (e.g., 24-48 hours).

e Separation: The undissolved solid is separated from the saturated solution by filtration or
centrifugation.

e Quantification: A known volume of the saturated solution is taken, and the solvent is
evaporated. The mass of the remaining eicosane is measured.

o Calculation: The solubility is then calculated and expressed in terms of mass of solute per
volume or mass of solvent (e.g., g/100 mL or g/100 g).

Conclusion

Eicosane, as a long-chain alkane, exhibits predictable and well-characterized chemical
properties and reactivity. Its inertness under normal conditions makes it a stable compound for
various applications, while its participation in combustion and halogenation reactions under
specific energetic inputs is characteristic of its chemical class. The data and protocols
presented in this guide offer a foundational understanding for professionals engaged in
research and development where the physicochemical behavior of long-chain hydrocarbons is
of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
and Reactivity of Eicosane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133393#eicosane-chemical-properties-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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